Cas no 73391-27-2 (Undecanoic acid, 11-mercapto-, methyl ester)

• Product Name: Undecanoic acid, 11-mercapto-, methyl ester
• CAS No: 73391-27-2
• MF: C₁₂H₂₄O₂S
• MW: 232.382762908936
• CID: 542551
• PubChem ID: 406973
• Update Time: 2025-04-19

Undecanoic acid, 11-mercapto-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-mercapto-, methyl ester
• methyl 11-sulfanylundecanoate
• methyl 11-mercaptoundecanoate
• DTXSID80328138
• 73391-27-2
• SCHEMBL4283433
• ONZUTDDACQHPTP-UHFFFAOYSA-N

• Inchi： 1S/C12H24O2S/c1-14-12(13)10-8-6-4-2-3-5-7-9-11-15/h15H,2-11H2,1H3
• InChI Key： ONZUTDDACQHPTP-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 232.15
• Monoisotopic Mass: 232.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 27.3Ų